5Z,8Z,11Z,14Z-Eicosatetraenedioic acid
5Z,8Z,11Z,14Z-Eicosatetraenedioic acid
(5Z,8Z,11Z,14Z)-icosatetraenedioic acid is an alpha,omega-dicarboxylic acid that is (5Z,8Z,11Z,14Z)-icosatetraene in which the two methyl groups are replaced by carboxy groups. It is an alpha,omega-dicarboxylic acid, an icosatetraenedioic acid and a dicarboxylic fatty acid. It is a conjugate acid of a (5Z,8Z,11Z,14Z)-icosatetraenedioate.
Brand Name:
Vulcanchem
CAS No.:
79551-84-1
VCID:
VC20851556
InChI:
InChI=1S/C20H30O4/c21-19(22)17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20(23)24/h1,3-4,6-7,9-10,12H,2,5,8,11,13-18H2,(H,21,22)(H,23,24)/b3-1-,6-4-,9-7-,12-10-
SMILES:
C(CCC(=O)O)CC=CCC=CCC=CCC=CCCCC(=O)O
Molecular Formula:
C20H30O4
Molecular Weight:
334.4 g/mol
5Z,8Z,11Z,14Z-Eicosatetraenedioic acid
CAS No.: 79551-84-1
Cat. No.: VC20851556
Molecular Formula: C20H30O4
Molecular Weight: 334.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (5Z,8Z,11Z,14Z)-icosatetraenedioic acid is an alpha,omega-dicarboxylic acid that is (5Z,8Z,11Z,14Z)-icosatetraene in which the two methyl groups are replaced by carboxy groups. It is an alpha,omega-dicarboxylic acid, an icosatetraenedioic acid and a dicarboxylic fatty acid. It is a conjugate acid of a (5Z,8Z,11Z,14Z)-icosatetraenedioate. |
|---|---|
| CAS No. | 79551-84-1 |
| Molecular Formula | C20H30O4 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenedioic acid |
| Standard InChI | InChI=1S/C20H30O4/c21-19(22)17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20(23)24/h1,3-4,6-7,9-10,12H,2,5,8,11,13-18H2,(H,21,22)(H,23,24)/b3-1-,6-4-,9-7-,12-10- |
| Standard InChI Key | BGOJKUCHTMYINI-DTLRTWKJSA-N |
| Isomeric SMILES | C(CCC(=O)O)C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O |
| SMILES | C(CCC(=O)O)CC=CCC=CCC=CCC=CCCCC(=O)O |
| Canonical SMILES | C(CCC(=O)O)CC=CCC=CCC=CCC=CCCCC(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator